2-bromo-3,4-difluoropyridine
Overview
Description
2-bromo-3,4-difluoropyridine is an organic compound with the molecular formula C5H2BrF2N . It is a derivative of pyridine, which is a basic heterocyclic organic compound. Pyridine derivatives are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring .
Synthesis Analysis
The synthesis of 2-bromo-3,4-difluoropyridine and similar compounds often involves the use of fluorination technology and fluorinating reagents . For instance, 3,4-Difluoropyridine can be synthesized by the nucleophilic substitution of chlorine in 4-chloro-3-fluoropyridine with potassium fluoride (KF) .Molecular Structure Analysis
The molecular structure of 2-bromo-3,4-difluoropyridine consists of a pyridine ring substituted with bromine and fluorine atoms . The presence of these substituents significantly influences the compound’s reactivity and other properties.Chemical Reactions Analysis
The chemical reactions involving 2-bromo-3,4-difluoropyridine are typically influenced by the presence of the bromine and fluorine substituents. These substituents can undergo various reactions, including substitution reactions .Physical And Chemical Properties Analysis
2-bromo-3,4-difluoropyridine is a clear colorless to pale yellow or pale pink liquid . It has a density of 1.8±0.1 g/cm3, a boiling point of 149.2±35.0 °C at 760 mmHg, and a vapor pressure of 5.2±0.3 mmHg at 25°C .Scientific Research Applications
Synthesis of Fluorinated Pyridines
2-bromo-3,4-difluoropyridine is used in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . The synthesis of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines are reviewed along with some synthetic routes towards 18 F-substituted pyridines .
Potential Imaging Agents for Biological Applications
18 F-substituted pyridines, which can be synthesized from 2-bromo-3,4-difluoropyridine, present a special interest as potential imaging agents for various biological applications .
Agricultural Products
In the search for new agricultural products having improved physical, biological, and environmental properties, one of the most generally useful chemical modifications is the introduction of fluorine atoms into lead structures . Fluorine-containing substituents are most commonly incorporated to carbocyclic aromatic rings .
Pharmaceuticals
About 10% of the total sales of pharmaceuticals currently used for the medical treatment are drugs containing a fluorine atom . The introduction of fluorine atoms into lead structures is a common modification in pharmaceuticals .
Raw Material and Intermediate in Organic Synthesis
2-bromo-3,4-difluoropyridine is an important raw material and intermediate used in organic synthesis .
Agrochemical Field
2-bromo-3,4-difluoropyridine is used in the agrochemical field . It is used in the synthesis of various agrochemicals .
Dyestuff Field
2-bromo-3,4-difluoropyridine is also used in the dyestuff field . It is used in the synthesis of various dyes .
Engineering Controls
2-bromo-3,4-difluoropyridine is used in engineering controls to remove a hazard or place a barrier between the worker and the hazard . Well-designed engineering controls can be highly effective in protecting workers .
Safety and Hazards
Future Directions
Fluoropyridines, including 2-bromo-3,4-difluoropyridine, have found applications in various fields due to their unique properties. They are used in the synthesis of pharmaceuticals and agrochemicals . The interest in the development of fluorinated chemicals has been steadily increasing, suggesting that many novel applications of 2-bromo-3,4-difluoropyridine and similar compounds may be discovered in the future .
Mechanism of Action
Target of Action
2-Bromo-3,4-difluoropyridine is a type of fluoropyridine, which are known for their interesting and unusual physical, chemical, and biological properties Fluoropyridines in general are known to interact with various biological targets due to the presence of strong electron-withdrawing substituents in the aromatic ring .
Mode of Action
It’s known that fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This suggests that 2-bromo-3,4-difluoropyridine may interact with its targets in a unique manner, potentially involving electron-withdrawing effects.
Biochemical Pathways
Fluoropyridines are known to be involved in various biological applications, suggesting that they may affect multiple biochemical pathways .
Result of Action
Given the known properties of fluoropyridines, it can be inferred that the compound may have significant effects at the molecular and cellular levels .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-3,4-difluoropyridine can be achieved through a multi-step process involving the bromination and fluorination of pyridine.", "Starting Materials": [ "Pyridine", "Bromine", "Hydrogen fluoride", "Sodium fluoride", "Sulfuric acid", "Acetic anhydride", "Sodium acetate", "Methanol" ], "Reaction": [ "Step 1: Bromination of pyridine using bromine and sulfuric acid to yield 2-bromopyridine.", "Step 2: Fluorination of 2-bromopyridine using hydrogen fluoride and sodium fluoride to yield 2-bromo-3-fluoropyridine.", "Step 3: Fluorination of 2-bromo-3-fluoropyridine using hydrogen fluoride and sodium fluoride to yield 2-bromo-3,4-difluoropyridine.", "Step 4: Purification of the final product using acetic anhydride, sodium acetate, and methanol." ] } | |
CAS RN |
1807197-86-9 |
Product Name |
2-bromo-3,4-difluoropyridine |
Molecular Formula |
C5H2BrF2N |
Molecular Weight |
194 |
Purity |
0 |
Origin of Product |
United States |
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